Cas no 1806033-78-2 (4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile)

• Product Name: 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile
• CAS No: 1806033-78-2
• MF: C₁₀H₁₀F₂N₂O
• MW: 212.196009159088
• CID: 4895234
• Update Time: 2025-10-05

4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile

• Inchi： 1S/C10H10F2N2O/c1-6-5-14-10(15-2)7(3-4-13)8(6)9(11)12/h5,9H,3H2,1-2H3
• InChI Key： FYXQPNADFLUWPG-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=CN=C(C=1CC#N)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 251
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile

4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile (CAS No. 1806033-78-2) is a highly specialized organic molecule with significant applications in the field of chemistry, particularly in pharmaceuticals and agrochemicals. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatility in chemical reactions. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 4, a methoxy group at position 2, a methyl group at position 5, and an acetonitrile group at position 3. These substituents collectively influence the molecule's reactivity, stability, and bioavailability.

Recent studies have highlighted the potential of 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile as a lead compound in drug discovery. Its acetonitrile group is particularly interesting due to its ability to act as a nitrile donor in various coupling reactions, making it a valuable intermediate in the synthesis of complex molecules. Additionally, the presence of fluorinated groups enhances the molecule's lipophilicity, which is crucial for improving drug absorption and permeability across biological membranes.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring. The introduction of substituents at specific positions requires precise control over reaction conditions to ensure regioselectivity. For instance, the installation of the difluoromethyl group often involves nucleophilic substitution or electrophilic fluorination techniques, while the methoxy and methyl groups are introduced through etherification or alkylation reactions. The final step involves the addition of the acetonitrile group, which can be achieved through nucleophilic acyl substitution or other suitable methods.

One of the most promising applications of 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile lies in its use as an agrochemical. Its ability to inhibit key enzymes involved in plant growth regulation has made it a candidate for herbicide development. Recent research has demonstrated that this compound exhibits selective activity against specific weeds without adversely affecting crops, making it a potential alternative to traditional herbicides that may have broader environmental impacts.

In terms of toxicity and environmental impact, studies have shown that 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile has low acute toxicity in standard assays. However, long-term exposure studies are still required to fully understand its effects on ecosystems and non-target organisms. Regulatory agencies have expressed interest in this compound due to its novel mode of action and potential for sustainable agriculture.

From a synthetic chemistry perspective, this compound serves as a valuable model for exploring regioselective substitution patterns on aromatic rings. The interplay between electron-donating and electron-withdrawing groups on the pyridine ring provides insights into how these substituents influence reactivity and selectivity in various chemical transformations. Such knowledge is invaluable for designing more efficient synthetic pathways for complex molecules.

Looking ahead, ongoing research is focused on optimizing the synthesis of 4-(Difluoromethyl)-2-methoxy-5-methylpyridine-3-acetonitrile to enhance yield and reduce costs. Additionally, efforts are being made to explore its potential as an intermediate in the synthesis of bioactive compounds with diverse therapeutic applications. The integration of computational chemistry tools with experimental studies is expected to accelerate the discovery of new applications for this versatile molecule.